Cas no 1450-90-4 (Pyrimidine,4,6-bis(methylthio)-)

• Product Name: Pyrimidine,4,6-bis(methylthio)-
• CAS No: 1450-90-4
• MF: C₆H₈N₂S₂
• MW: 172.271118164063
• CID: 171594
• PubChem ID: 238759
• Update Time: 2025-04-19

Pyrimidine,4,6-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4,6-bis(methylthio)-
• 4,6-Bis(methylthio)pyrimidine
• 4,6-bis(methylsulfanyl)pyrimidine
• CHEMBL1874376
• Pyrimidine, 4,6-bis(methylthio)-
• 1450-90-4
• MLS002608522
• di(methylsulfanyl)pyrimidine
• NSC43285
• SCHEMBL2762738
• NSC 43285
• DTXSID70162866
• HMS3091E08
• SMR001527269
• YIA01SY75T
• NSC-43285
• UNII-YIA01SY75T

• Inchi： 1S/C6H8N2S2/c1-9-5-3-6(10-2)8-4-7-5/h3-4H,1-2H3
• InChI Key： PDEXXTHEMNGLQV-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(N=CN=1)SC

Computed Properties

• Exact Mass: 172.01304
• Monoisotopic Mass: 172.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 294.5°Cat760mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.615
• PSA: 25.78